Unique gold chemoselectivity for the aerobic oxidation of allylic alcohols†

Chemical Communications Pub Date: 2006-06-16 DOI: 10.1039/B606257A

Abstract

Gold nanoparticles supported on nanocrystalline ceria has been found to be more active and chemoselective than palladium and gold(core)–palladium(shell) nanoparticles for the aerobic oxidation of allylic alcohols.

Graphical abstract: Unique gold chemoselectivity for the aerobic oxidation of allylic alcohols
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